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Compound of Interest

Compound Name: DBCO-PEG4-TFP ester

Cat. No.: B15290342 Get Quote

In-Depth Technical Guide to DBCO-PEG4-TFP
Ester
This technical guide provides a comprehensive overview of the chemical properties, molecular

specifications, and a typical application of DBCO-PEG4-TFP ester for researchers, scientists,

and professionals in drug development.

Core Molecular Information
DBCO-PEG4-TFP ester is a heterobifunctional crosslinker containing a dibenzocyclooctyne

(DBCO) group and a 2,3,5,6-tetrafluorophenyl (TFP) ester. The DBCO moiety allows for

copper-free click chemistry reactions with azide-containing molecules, a bioorthogonal reaction

that is highly specific and efficient in biological systems. The TFP ester is an amine-reactive

functional group that forms stable amide bonds with primary amines. The polyethylene glycol

(PEG) spacer is a short, hydrophilic chain of four ethylene glycol units that enhances solubility

and provides flexibility.

A variation of this molecule, Sulfo DBCO-PEG4-TFP ester, includes a sulfonate group to

further increase water solubility.

Quantitative Data Summary
For clarity and ease of comparison, the key molecular and physical properties of DBCO-PEG4-
TFP ester and its sulfonated analogue are presented in the table below.
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Property DBCO-PEG4-TFP ester
Sulfo DBCO-PEG4-TFP
ester

Molecular Weight 714.71 g/mol [1] 851.8 g/mol [2][3]

Chemical Formula C₃₇H₃₈F₄N₂O₈[1][4] C₃₉H₄₁F₄N₃O₁₂S[2][3]

Purity ≥95%[1] >95% (HPLC)[5]

CAS Number 2247993-79-7[1][4] Not available

Storage Conditions
-20°C, keep in dry and avoid

sunlight[1][4]
-20°C, desiccate[5]

Solubility

Methylene Chloride, DMSO,

DMAC, Methanol, or

Acetonitrile[6]

Water, DMSO, DMF[5]

Appearance Solid or viscous liquid Grey amorphous solid[5]

Experimental Protocol: Labeling of Proteins with
DBCO-PEG4-TFP Ester
The following is a generalized protocol for the covalent labeling of a protein with DBCO-PEG4-
TFP ester. The specific concentrations and reaction times may need to be optimized for

different proteins.

Materials:

Protein of interest in a suitable buffer (e.g., phosphate-buffered saline, PBS) at a pH of 7.5 -

8.0.

DBCO-PEG4-TFP ester.

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Size-exclusion chromatography column for purification.

Procedure:
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Dissolve DBCO-PEG4-TFP ester: Prepare a stock solution of DBCO-PEG4-TFP ester in
anhydrous DMF or DMSO.

Protein Preparation: Ensure the protein solution is at the optimal pH for the reaction of the

TFP ester with primary amines (pH 7.5 - 8.0).

Reaction: Add a molar excess of the DBCO-PEG4-TFP ester stock solution to the protein

solution. The exact molar ratio will depend on the number of available primary amines on the

protein and the desired degree of labeling.

Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C

overnight.

Purification: Remove the excess, unreacted DBCO-PEG4-TFP ester and byproducts by

size-exclusion chromatography.

Characterization: The successful labeling of the protein can be confirmed by methods such

as mass spectrometry or by a subsequent copper-free click chemistry reaction with an azide-

containing fluorescent probe followed by SDS-PAGE analysis.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the protein labeling protocol described above.
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Caption: Workflow for labeling proteins with DBCO-PEG4-TFP ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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